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Compound of Interest

Compound Name: Heptelidic acid

Cat. No.: B1673122 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Heptelidic acid, a sesquiterpene lactone, is recognized for its potent biological activity,

including antibiotic and pro-apoptotic effects in cancer cells through the inhibition of

glyceraldehyde-3-phosphate dehydrogenase (GAPDH).[1][2][3] While a specific Safety Data

Sheet (SDS) may not classify the compound as hazardous under the Globally Harmonized

System (GHS), its cytotoxic potential necessitates handling and disposal with a high degree of

caution, aligning with protocols for cytotoxic compounds.[4][5] Adherence to institutional and

local environmental regulations is paramount.

I. Personal Protective Equipment (PPE) and Handling
Before handling heptelidic acid, it is crucial to don appropriate personal protective equipment.

Standard laboratory practice for handling chemicals should be followed.[4] This includes:

Gloves: Use impermeable, chemical-resistant gloves.[4]

Lab Coat: A lab coat or gown should be worn to protect street clothing.

Eye Protection: Safety glasses or goggles are mandatory to prevent accidental eye contact.

II. Waste Segregation and Containerization: A Step-by-
Step Protocol
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Proper segregation of waste contaminated with heptelidic acid is critical to ensure safe

disposal and regulatory compliance.[5][6] All materials that have come into contact with

heptelidic acid should be considered hazardous waste.

Designated Waste Containers: Utilize clearly labeled, leak-proof containers specifically

designated for cytotoxic or chemical waste.[6][7] These containers are often color-coded

(e.g., yellow or purple) to distinguish them from regular laboratory waste.[6][7]

Sharps Disposal: All sharps, such as needles, syringes, and contaminated glass vials or

ampoules, must be placed in a designated sharps container that is puncture-resistant and

labeled for cytotoxic waste.[6]

Solid Waste: Non-sharp solid waste, including contaminated gloves, bench paper, pipette

tips, and disposable labware, should be collected in a dedicated, lined container for cytotoxic

solid waste.[6]

Liquid Waste:

Unused or expired solutions of heptelidic acid should be collected in a sealed, non-

reactive waste container. Do not mix with other chemical waste streams unless

compatibility has been confirmed.

Aqueous solutions containing heptelidic acid should be treated as hazardous waste and

not disposed of down the drain.[4]

Labeling: All waste containers must be clearly labeled with "Cytotoxic Waste" or "Hazardous

Waste" and include the full chemical name ("Heptelidic Acid").

III. Decontamination Procedures
Any surfaces or equipment that come into contact with heptelidic acid should be

decontaminated. A standard procedure involves a three-step process:

Initial Cleaning: Wipe the surface with a detergent solution to remove visible contamination.

[5]
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Rinsing: Wipe the surface with a fresh wipe moistened with water to remove any detergent

residue.[5]

Final Decontamination: Wipe the surface with a suitable disinfectant, such as 70% isopropyl

alcohol.[5]

All cleaning materials used in this process must be disposed of as cytotoxic solid waste.[5]

IV. Storage and Final Disposal
Interim Storage: Sealed and labeled cytotoxic waste containers should be stored in a

designated, secure area away from general laboratory traffic while awaiting pickup.

Professional Disposal: The ultimate disposal of heptelidic acid waste must be conducted by

a licensed hazardous waste management company, typically via high-temperature

incineration.[7] Contact your institution's Environmental Health and Safety (EHS) department

to arrange for waste collection and disposal in accordance with all applicable regulations.

Heptelidic Acid: Key Data for Handling and Disposal
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Property Data Source

Synonyms
Koningic Acid, Avocettin, FO-

4443
[1][4]

CAS Number 57710-57-3 [1][4]

Molecular Formula C₁₅H₂₀O₅ [1][2]

Molecular Weight 280.3 g/mol [1]

Biological Activity

Irreversible inhibitor of

GAPDH, selectively induces

apoptosis in high-glycolytic

cancer cells, antibiotic activity.

[1][3]

Solubility

Soluble in DMSO (10 mg/ml),

DMF (30 mg/ml), and Ethanol

(30 mg/ml).

[1][2]

Acute Toxicity (Mouse)
LD50 >100 mg/kg (oral), 32

mg/kg (intraperitoneal)
[4]
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Preparation & Handling Waste Generation
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Caption: Workflow for the safe segregation and disposal of heptelidic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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